![molecular formula C19H19FN2O2 B2992108 N-(4-fluorophenyl)-4-methyl-N-((2-oxopyrrolidin-1-yl)methyl)benzamide CAS No. 852155-29-4](/img/structure/B2992108.png)
N-(4-fluorophenyl)-4-methyl-N-((2-oxopyrrolidin-1-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(4-fluorophenyl)-4-methyl-N-((2-oxopyrrolidin-1-yl)methyl)benzamide” is a complex organic compound. It contains a benzamide group, a fluorophenyl group, and a pyrrolidinone group. The pyrrolidine ring is a common feature in many biologically active compounds and is widely used in medicinal chemistry .
Scientific Research Applications
Cancer Research Applications
- Histone Deacetylase Inhibition for Anticancer Activity : Compounds similar in structure have been designed as histone deacetylase (HDAC) inhibitors, displaying significant antitumor activity in vitro and in vivo, highlighting their potential as anticancer drugs (Zhou et al., 2008).
- Selective Inhibition of the Met Kinase Superfamily : Another related compound has shown efficacy as a selective inhibitor of the Met kinase superfamily, demonstrating potent antitumor activity and entering clinical trials, suggesting its potential in cancer therapy (Schroeder et al., 2009).
Antimicrobial Activity
- Development of Antimicrobial Agents : Research into benzamide derivatives has demonstrated significant antimicrobial activity, suggesting the potential of these compounds in developing novel antimicrobial agents with enhanced efficacy (Limban et al., 2011).
Receptor Studies and Neurological Applications
- Serotonin Receptor Studies : Fluorinated derivatives of certain benzamides have been utilized in receptor studies, particularly for the quantification of serotonin 1A receptor densities, indicating the role of such compounds in neurological and psychiatric disorder research (Kepe et al., 2006).
Future Directions
properties
IUPAC Name |
N-(4-fluorophenyl)-4-methyl-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN2O2/c1-14-4-6-15(7-5-14)19(24)22(13-21-12-2-3-18(21)23)17-10-8-16(20)9-11-17/h4-11H,2-3,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOJGVAJALIHOLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)N(CN2CCCC2=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.